Ethyl 3-fluoro-6-oxabicyclo[3.1.0]hexane-3-carboxylate

• IUPAC Name: ethyl 3-fluoro-6-oxabicyclo[3.1.0]hexane-3-carboxylate
• InChI: InChI=1S/C8H11FO3/c1-2-11-7(10)8(9)3-5-6(4-8)12-5/h5-6H,2-4H2,1H3
• InChI Key: QKAQRMJCRRNRQP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CC2C(C1)O2)F
• Molecular Formula: C8H11FO3
• Molecular Weight: 174.17 g/mol

Description

Ethyl 3-fluoro-6-oxabicyclo[3.1.0]hexane-3-carboxylate is a chemical compound with the CAS Number: 2247107-83-9. It has a molecular weight of 174.17. The compound is in liquid form.

Scientific Research Applications

Ethyl 3-fluoro-6-oxabicyclo[3.1.0]hexane-3-carboxylate has several potential scientific research applications. One of the most promising areas is in the field of medicinal chemistry, where it can be used as a starting material for the synthesis of novel compounds with potential therapeutic properties. Additionally, it can be used as a probe molecule in biological studies to investigate the mechanism of action of certain enzymes and receptors.

Mechanism of Action

The mechanism of action of Ethyl 3-fluoro-6-oxabicyclo[3.1.0]hexane-3-carboxylate is not well understood. However, it is believed to interact with certain enzymes and receptors in the body, leading to changes in their activity and function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are currently unknown. However, studies have shown that it has low toxicity levels, making it a promising candidate for further investigation.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 3-fluoro-6-oxabicyclo[3.1.0]hexane-3-carboxylate is its ease of synthesis. Additionally, it has a high degree of purity, making it ideal for use in lab experiments. However, its limited solubility in certain solvents can be a limitation, making it difficult to work with in some experiments.

Future Directions

There are several future directions for the research on Ethyl 3-fluoro-6-oxabicyclo[3.1.0]hexane-3-carboxylate. One potential area is the development of new synthetic methods for the compound, which could lead to the discovery of novel derivatives with improved properties. Additionally, further investigation into the mechanism of action and potential therapeutic applications of the compound is warranted. Lastly, exploring the potential of this compound in the field of materials science could lead to the development of new materials with unique properties.
In conclusion, this compound is a promising compound with potential applications in various fields, including medicinal chemistry, biological studies, and materials science. Its ease of synthesis and low toxicity levels make it an attractive target for further investigation. However, more research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of Ethyl 3-fluoro-6-oxabicyclo[3.1.0]hexane-3-carboxylate can be achieved through a multistep process. The first step involves the preparation of the bicyclic core, which is accomplished by a Diels-Alder reaction between furan and ethyl vinyl ether. The resulting product is then subjected to a fluorination reaction, which introduces the fluorine atom at the desired position. The final step involves the esterification of the carboxylic acid group with ethanol, yielding this compound.